[2-(4-Nitrophenyl)-1,3-oxazol-5-yl]methanol

• IUPAC Name: [2-(4-nitrophenyl)-1,3-oxazol-5-yl]methanol
• InChI: InChI=1S/C10H8N2O4/c13-6-9-5-11-10(16-9)7-1-3-8(4-2-7)12(14)15/h1-5,13H,6H2
• InChI Key: FASWZHQOPDYKJG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC=C(O2)CO)[N+](=O)[O-]
• Molecular Formula: C10H8N2O4
• DSSTOX Substance ID: DTXSID801293488
• Molecular Weight: 220.18 g/mol
• CAS RN: 1315365-55-9

Description

“[2-(4-Nitrophenyl)-1,3-oxazol-5-yl]methanol” is a compound that contains an oxazole ring, which is a five-membered ring with two adjacent heteroatoms: one nitrogen atom and one oxygen atom. The compound also contains a nitrophenyl group, which consists of a phenyl ring (a variant of benzene) with a nitro group (-NO2) attached.

Scientific Research Applications

Chemical Synthesis and Reactivity

• The compound [2-(4-Nitrophenyl)-1,3-oxazol-5-yl]methanol has been utilized in various chemical reactions. For instance, it was involved in the formation of [(2R,3R)-3-(4-nitrophenyl)aziridin-2-yl]methanol during the reaction with lithium hydroxide in aqueous dioxane or under phase transfer catalysis conditions. This reaction is significant for understanding the reactivity of this compound and its potential applications in synthesizing other important molecules (Madesclaire et al., 2013).

Catalysis and Chemical Transformations

• In another study, the kinetics and cleavage products of 2-hydroxypropyl p-nitrophenyl phosphate were determined in methanol containing a di-Zn(II) complex. This study highlighted the complex's ability to catalyze the transformation of certain substrates, demonstrating the versatility of [2-(4-Nitrophenyl)-1,3-oxazol-5-yl]methanol and its derivatives in catalysis and chemical transformations (Tsang et al., 2009).

Corrosion Inhibition

• The compound and its derivatives have been evaluated for their performance as corrosion inhibitors. For example, oxazole derivatives showed significant inhibition efficiencies in reducing the corrosion rate of mild steel in a molar hydrochloric solution, indicating their potential application in industrial corrosion protection (Rahmani et al., 2018).

Supramolecular Chemistry

• The compound also finds application in supramolecular chemistry. A study reported the synthesis and crystal structure analysis of a 1,3-diaryl symmetric-substituted triazenide complex polymer of potassium, illustrating the utility of [2-(4-Nitrophenyl)-1,3-oxazol-5-yl]methanol in constructing complex supramolecular structures (Hörner et al., 2007).

Drug Discovery and Molecular Docking

• The compound has been used in drug discovery programs. For example, novel and efficient synthetic approaches were employed to access diverse molecular scaffolds, which could be applied readily in various drug discovery programs, demonstrating the compound's utility in the pharmaceutical sector (Chanda et al., 2012).

Future Directions

The future directions for research on “[2-(4-Nitrophenyl)-1,3-oxazol-5-yl]methanol” could involve exploring its potential applications in various fields, such as medicinal chemistry, given the biological activity of similar compounds. Further studies could also focus on optimizing its synthesis methods and understanding its reaction mechanisms in more detail.

Mechanism of Action

Target of Action

Similar compounds such as indole derivatives and 1,2,4-oxadiazoles have been found to bind with high affinity to multiple receptors , suggesting that [2-(4-Nitrophenyl)-1,3-oxazol-5-yl]methanol may also interact with various biological targets.

Mode of Action

It’s likely that the compound interacts with its targets through a mechanism similar to other aromatic compounds, which often involve electrophilic substitution

Biochemical Pathways

Similar compounds have been shown to affect a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that [2-(4-Nitrophenyl)-1,3-oxazol-5-yl]methanol may also influence a wide range of biochemical pathways.

Pharmacokinetics

The compound’s solubility in various solvents and its molecular weight suggest that it may have good bioavailability .

Result of Action

Similar compounds have been shown to exhibit a wide range of biological activities , suggesting that [2-(4-Nitrophenyl)-1,3-oxazol-5-yl]methanol may also have diverse effects at the molecular and cellular levels.

Action Environment

It’s known that factors such as temperature, ph, and the presence of other substances can affect the activity of many chemical compounds .